4-methoxy-N-((4-(4-methoxyphenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-methoxy-N-[[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C27H27N5O5S/c1-35-21-10-4-18(5-11-21)26(34)28-16-24-30-31-27(32(24)20-8-14-23(37-3)15-9-20)38-17-25(33)29-19-6-12-22(36-2)13-7-19/h4-15H,16-17H2,1-3H3,(H,28,34)(H,29,33)
• InChI Key: ZSUMTTUUSSDSSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C27H27N5O5S
• Molecular Weight: 533.6 g/mol
• CAS No.: 476431-78-4

Description

4-methoxy-N-((4-(4-methoxyphenyl)-5-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C27H27N5O5S and its molecular weight is 533.6. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Derivatives of 1,2,4-triazole, a core component in the mentioned compound, have been synthesized and screened for antimicrobial activities. Compounds with substituted triazole rings have shown good to moderate activity against various microorganisms, indicating the potential of the mentioned compound in antimicrobial research (Bektaş et al., 2007).

Anti-inflammatory and Analgesic Agents

The structure of the compound suggests potential application in the development of anti-inflammatory and analgesic agents. Similar compounds have been synthesized from natural products like visnaginone and khellinone, demonstrating significant COX-2 inhibitory activity, analgesic, and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Nematocidal Activity

Novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups have been synthesized and evaluated for their nematocidal activities. Compounds with these structural features exhibited promising nematocidal activity against certain nematodes, suggesting a potential area of application for the compound in developing new nematicides (Liu et al., 2022).

Synthesis of Heterocycles

The compound's structure, featuring multiple methoxy and triazole groups, lends itself to the synthesis of various heterocyclic compounds. Research in this area focuses on creating novel heterocycles for applications in medicinal chemistry and material science. For example, transformations of amino and carbonyl/nitrile groups in thiophene derivatives have been explored for synthesizing new heterocyclic compounds (Pokhodylo et al., 2010).